

A Comparative Guide to the Therapeutic Applications of Substituted Cyclopentylamines

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2,2-Dimethylcyclopentan-1-amine

CAS No.: 345658-02-8

Cat. No.: B122073

[Get Quote](#)

The cyclopentylamine scaffold, a five-membered carbocyclic ring bearing an amine group, has emerged as a privileged structure in medicinal chemistry. Its inherent conformational flexibility and the ability to introduce diverse substituents allow for the fine-tuning of pharmacological properties, leading to the development of potent and selective therapeutic agents across various disease areas. This guide provides a comparative overview of the applications of substituted cyclopentylamines in oncology, virology, and neurology, with a focus on experimental data and the rationale behind their therapeutic utility.

Part 1: Anticancer Applications: Targeting Metabolic Vulnerabilities

A key strategy in modern oncology is to exploit the metabolic dependencies of cancer cells. One such vulnerability is the upregulation of de novo fatty acid synthesis, driven by the enzyme Fatty Acid Synthase (FASN). FASN is minimally expressed in most normal adult tissues but is overexpressed in many cancers, making it an attractive therapeutic target.^[1] Substituted cyclopentylamines have been investigated as FASN inhibitors, demonstrating promising preclinical activity.

Comparative Analysis of Substituted Cyclopentylamine Derivatives as Anticancer Agents

Several studies have explored the anticancer potential of various substituted cyclopentylamines. For instance, a series of 2-(cyclopentylamino)thiazol-4(5H)-one derivatives have been synthesized and evaluated for their cytotoxic effects against a panel of human cancer cell lines.^{[2][3]} The inhibitory activity of these compounds is influenced by the nature of the substituent at the 5-position of the thiazolone ring.

Compound ID	Substitution at C5	Cancer Cell Line	IC50 (μM)
3g	4-bromophenyl	Caco-2 (Colon)	> 500
MDA-MB-231 (Breast)	> 500		
SK-MEL-30 (Melanoma)	125.76		
3h	Spiro-cyclohexane	Caco-2 (Colon)	185.34
MDA-MB-231 (Breast)	> 500		
SK-MEL-30 (Melanoma)	201.23		
Cisplatin (Control)	-	A549 (Lung)	21.5

Table 1: In vitro anticancer activity of selected 2-(cyclopentylamino)thiazol-4(5H)-one derivatives. Data sourced from^{[2][4]}.

Interestingly, while some of these compounds showed activity, their potency did not consistently surpass that of established chemotherapeutic agents in all cell lines. For example, compound 3g was most effective against the SK-MEL-30 melanoma cell line but showed limited activity against colon and breast cancer lines.^[3] This highlights the importance of substituent optimization to achieve broad-spectrum and potent anticancer activity.

Another class of cyclopentane-containing natural products, the cycloamine derivatives, have also been investigated for their anticancer properties, particularly in lung cancer.^{[5][6]} While not strictly substituted cyclopentylamines in their native form, synthetic modifications can introduce

this moiety. One such derivative demonstrated improved activity against lung cancer cells compared to the parent compound, cyclopamine.^[5]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTS Assay)

The following protocol outlines a standard method for assessing the anticancer activity of substituted cyclopentylamines in vitro.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of test compounds against various cancer cell lines.


Materials:

- Cancer cell lines (e.g., Caco-2, MDA-MB-231, SK-MEL-30)
- Complete cell culture medium (e.g., DMEM with 10% FBS)
- Substituted cyclopentylamine compounds
- MTS reagent (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium)
- 96-well plates
- Multichannel pipette
- Plate reader

Procedure:

- **Cell Seeding:** Seed cancer cells into 96-well plates at a density of 5×10^3 cells/well and incubate for 24 hours to allow for cell attachment.
- **Compound Treatment:** Prepare serial dilutions of the substituted cyclopentylamine compounds in complete culture medium. Add the diluted compounds to the respective wells and incubate for 72 hours.

- MTS Assay: Add 20 μ L of MTS reagent to each well and incubate for 2-4 hours at 37°C.
- Data Acquisition: Measure the absorbance at 490 nm using a plate reader.
- Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.



[Click to download full resolution via product page](#)

Caption: FASN Inhibition by Substituted Cyclopentylamines.

Part 2: Antiviral Applications: Halting Viral Egress

Substituted cyclopentanes have made a significant impact in the field of antiviral therapy, most notably with the development of neuraminidase inhibitors for the treatment of influenza.

Neuraminidase is a crucial enzyme for the release of newly formed viral particles from infected cells, and its inhibition prevents the spread of the virus.

Comparative Efficacy of Peramivir and Other Neuraminidase Inhibitors

Peramivir, a potent neuraminidase inhibitor with a cyclopentane core, has demonstrated efficacy in treating influenza A and B infections.[7] Its performance has been compared to other widely used neuraminidase inhibitors, such as oseltamivir and zanamivir, in both clinical and preclinical settings.

A meta-analysis of several studies revealed that peramivir might be superior to other neuraminidase inhibitors in reducing the time to alleviation of influenza symptoms.[8][9] The mean difference in symptom alleviation time was approximately -11.21 hours in favor of peramivir compared to other NAIs.[8][9] In pediatric patients, intravenous peramivir was also found to be a very useful treatment option.[10]

Neuraminidase Inhibitor	Core Structure	Administration	Key Efficacy Findings
Peramivir	Cyclopentane	Intravenous	Superior in reducing time to symptom alleviation compared to other NAIs.[8][9]
Oseltamivir	Cyclohexene	Oral	Effective, but peramivir showed a shorter time to symptom alleviation.[8]
Zanamivir	Dihydropyran	Inhalation	Effective, but peramivir showed a shorter time to symptom alleviation.[8]
Laninamivir	Dihydropyran	Inhalation	Peramivir was more effective in reducing fever duration in pediatric influenza B patients.[10]

Table 2: Comparison of Peramivir with other neuraminidase inhibitors for influenza treatment.

Preclinical studies in mice infected with influenza virus have also demonstrated the potent in vivo activity of other novel cyclopentane derivatives, such as BCX-1812, BCX-1827, and BCX-1923, which showed protection at low oral doses.[11] These compounds exhibited efficacy equal to or better than oseltamivir carboxylate and zanamivir.[11]

Experimental Protocol: Neuraminidase Inhibition Assay

This protocol describes a fluorometric method to assess the inhibitory activity of substituted cyclopentylamines against influenza neuraminidase.


Objective: To determine the IC₅₀ of test compounds against influenza neuraminidase.

Materials:

- Recombinant influenza neuraminidase
- Fluorogenic substrate (e.g., 2'-(4-methylumbelliferyl)- α -D-N-acetylneuraminic acid)
- Assay buffer (e.g., MES buffer with CaCl_2)
- Substituted cyclopentylamine compounds
- Black 96-well plates
- Fluorometer

Procedure:

- **Compound Preparation:** Prepare serial dilutions of the substituted cyclopentylamine compounds in the assay buffer.
- **Enzyme Reaction:** Add the neuraminidase enzyme and the test compounds to the wells of a black 96-well plate and incubate for 30 minutes at 37°C .
- **Substrate Addition:** Add the fluorogenic substrate to each well to initiate the reaction.
- **Fluorescence Measurement:** Measure the fluorescence intensity at excitation and emission wavelengths of 365 nm and 450 nm, respectively, over a period of 60 minutes.
- **Data Analysis:** Calculate the rate of reaction for each compound concentration. Determine the percentage of inhibition relative to the no-compound control and calculate the IC_{50} value using non-linear regression.



[Click to download full resolution via product page](#)

Caption: Workflow for Neuraminidase Inhibition Assay.

Part 3: Neurological Applications: Modulating Neurotransmitter Systems

The versatility of the cyclopentylamine scaffold extends to the development of agents for neurological disorders. By incorporating specific pharmacophoric features, these compounds can be designed to interact with key receptors and transporters in the central nervous system (CNS).

Dual NK1 Receptor Antagonists and Serotonin Reuptake Transporter (SERT) Inhibitors

A promising area of research involves the development of dual-acting compounds that target multiple pathways involved in mood and anxiety disorders. One such example is a substituted cyclopentylamine that functions as both a neurokinin-1 (NK1) receptor antagonist and a serotonin reuptake transporter (SERT) inhibitor.^[4]

NK1 receptor antagonists have shown antiemetic, anxiolytic, and antidepressant properties.^[12] ^[13] By blocking the action of substance P at NK1 receptors, these agents can modulate stress and emotional responses.^[12] Concurrently, inhibiting SERT increases the synaptic availability of serotonin, a well-established mechanism for treating depression and anxiety. A dual-acting compound could therefore offer a synergistic therapeutic effect.

A specific cyclopentylamine derivative was identified as a potent dual NK1R antagonist-SERT inhibitor and demonstrated significant oral activity in a preclinical model of depression (the gerbil forced swimming test).^[4] This suggests the potential utility of such compounds in treating depressive disorders.^[4]

Comparative Landscape of NK1 Receptor Antagonists

While specific comparative data for different cyclopentylamine-based NK1 antagonists is limited in the public domain, the broader class of NK1 antagonists has been extensively studied. Aprepitant, for example, is a clinically approved NK1 antagonist for the prevention of

chemotherapy-induced and postoperative nausea and vomiting.[14][15] The development of new antagonists, including those with a cyclopentylamine core, aims to improve upon existing therapies in terms of efficacy, side-effect profile, and application to other CNS disorders.

Compound Class	Mechanism of Action	Therapeutic Potential
Substituted Cyclopentylamines	Dual NK1R Antagonist / SERT Inhibitor	Depression, Anxiety Disorders
Aprepitant (and other -pitants)	Selective NK1R Antagonist	Nausea and Vomiting (chemotherapy-induced, postoperative)

Table 3: Comparison of therapeutic approaches involving NK1 receptor antagonism.

Experimental Protocol: Radioligand Binding Assay for NK1 Receptor

This protocol outlines a method to determine the binding affinity of substituted cyclopentylamines to the NK1 receptor.


Objective: To determine the K_i (inhibition constant) of test compounds for the NK1 receptor.

Materials:

- Cell membranes expressing the human NK1 receptor
- Radioligand (e.g., [^3H]-Substance P)
- Substituted cyclopentylamine compounds
- Binding buffer
- Glass fiber filters
- Scintillation counter and cocktail

Procedure:

- **Assay Setup:** In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound.
- **Incubation:** Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.
- **Filtration:** Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.
- **Washing:** Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.
- **Scintillation Counting:** Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.
- **Data Analysis:** Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the K_i value using the Cheng-Prusoff equation.



[Click to download full resolution via product page](#)

Caption: Synergistic effect of dual NK1/SERT inhibition.

Conclusion

Substituted cyclopentylamines represent a versatile and valuable scaffold in drug discovery. Their applications span critical therapeutic areas, including oncology, virology, and neurology. The comparative data presented in this guide underscore the potential of these compounds to address unmet medical needs. Continued exploration of structure-activity relationships and the development of novel synthetic methodologies will undoubtedly lead to the discovery of new and improved cyclopentylamine-based therapeutics. The experimental protocols provided herein offer a foundation for researchers to evaluate the performance of these promising molecules.

References

- Sakai, T., et al. (2012). Clinical effectiveness of peramivir in comparison with other neuraminidase inhibitors in pediatric influenza patients. *Journal of Infection and Chemotherapy*, 18(4), 534-539. [\[Link\]](#)
- Zhang, J., et al. (2008). Synthesis and anticancer activity studies of cyclopamine derivatives. *Bioorganic & Medicinal Chemistry Letters*, 18(4), 1359-1363. [\[Link\]](#)
- Serafin, K., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11 β -HSD Inhibitory Activities. *International Journal of Molecular Sciences*, 24(8), 7252. [\[Link\]](#)
- Zhang, J., et al. (2008). Synthesis and anticancer activity studies of cyclopamine derivatives. *Bioorganic & Medicinal Chemistry Letters*, 18(4), 1359-1363. [\[Link\]](#)
- Chen, K.-H., et al. (2020). A Meta-Analysis Comparing the Efficacy and Safety of Peramivir with Other Neuraminidase Inhibitors for Influenza Treatment. *Medicina*, 56(2), 63. [\[Link\]](#)
- Serafin, K., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5 H)-one Derivatives with Potential Anticancer, Antioxidant, and 11 β -HSD Inhibitory Activities. *International Journal of Molecular Sciences*, 24(8), 7252. [\[Link\]](#)
- Chen, K.-H., et al. (2020). A Meta-Analysis Comparing the Efficacy and Safety of Peramivir with Other Neuraminidase Inhibitors for Influenza Treatment. *Medicina*, 56(2), 63. [\[Link\]](#)

- Sugaya, N., & Ohashi, Y. (2010). Clinical effectiveness of peramivir in comparison with other neuraminidase inhibitors in pediatric influenza patients. The Journal of antimicrobial chemotherapy, 65(11), 2485–2486. [[Link](#)]
- Su, H.-C., et al. (2022). Comparative effectiveness of neuraminidase inhibitors in patients with influenza. Journal of the Formosan Medical Association, 121(1), 223-232. [[Link](#)]
- Serafin, K., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11 β -HSD Inhibitory Activities. International Journal of Molecular Sciences, 24(8), 7252. [[Link](#)]
- ResearchGate. (n.d.). IC50 values for compounds 1 and 2 in various cancer cell lines and a.... Retrieved from [[Link](#)]
- Wu, Y.-J., et al. (2014). Discovery of a cyclopentylamine as an orally active dual NK1 receptor antagonist-serotonin reuptake transporter inhibitor. Bioorganic & Medicinal Chemistry Letters, 24(6), 1611-1614. [[Link](#)]
- D'Souza, R. S., & D'Souza, R. (2022). NK1 receptor antagonists versus other antiemetics in the prevention of postoperative nausea and vomiting following laparoscopic surgical procedures: a systematic review and meta-analysis. Indian Journal of Anaesthesia, 66(1), 35-44. [[Link](#)]
- Smee, D. F., et al. (2001). Oral Administration of Cyclopentane Neuraminidase Inhibitors Protects Ferrets against Influenza Virus Infection. Antimicrobial Agents and Chemotherapy, 45(3), 743-748. [[Link](#)]
- ResearchGate. (n.d.). IC 50 values on different cell lines for the compounds 5a-k, 8, and 9a-f. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Measured IC50 values for selected compounds. Retrieved from [[Link](#)]
- Babu, Y. S., et al. (2000). Comparison of the anti-influenza virus activity of cyclopentane derivatives with oseltamivir and zanamivir in vivo. Antiviral Chemistry & Chemotherapy, 11(6), 387-393. [[Link](#)]

- ResearchGate. (n.d.). Chemical structures of cyclopentane derivatives, zanamivir, and oseltamivir carboxylate. Retrieved from [\[Link\]](#)
- Li, Y., et al. (2024). Design, Synthesis, and Anti-Hepatic Fibrosis Evaluation of Cordycepin Derivatives. *Molecules*, 29(1), 264. [\[Link\]](#)
- Sidwell, R. W., et al. (2001). Cyclopentane Neuraminidase Inhibitors with Potent In Vitro Anti-Influenza Virus Activities. *Antimicrobial Agents and Chemotherapy*, 45(3), 749-757. [\[Link\]](#)
- Menendez, J. A., & Lupu, R. (2007). Pharmacological inhibitors of Fatty Acid Synthase (FASN)--catalyzed endogenous fatty acid biogenesis: a new family of anti-cancer agents?. *Current pharmaceutical design*, 13(19), 1931-1949. [\[Link\]](#)
- Al-Kuraishy, H. M., et al. (2025). Broad-Spectrum Antiviral Activity of Cyclophilin Inhibitors Against Coronaviruses: A Systematic Review. *International Journal of Molecular Sciences*, 26(16), 7900. [\[Link\]](#)
- Singh, P., & Singh, P. (2024). Antiemetic Neurokinin-1 Receptor Blockers. In StatPearls. StatPearls Publishing. [\[Link\]](#)
- Ladwa, R., et al. (2018). The Effect of FASN Inhibition on the Growth and Metabolism of a Cisplatin-Resistant Ovarian Carcinoma Model. *International Journal of Cancer*, 143(3), 637-648. [\[Link\]](#)
- Gordon, Y. J., et al. (2021). Cyclopentenylcytosine (CPE-C): In Vitro and In Vivo Evaluation as an Antiviral against Adenoviral Ocular Infections. *Viruses*, 13(12), 2496. [\[Link\]](#)
- De Clercq, E. (2006). Antiviral agents active against influenza A viruses. *Nature reviews. Drug discovery*, 5(12), 1015-1025. [\[Link\]](#)
- Gunia-Krzyżak, A., et al. (2015). Cinnamamide Derivatives for Central and Peripheral Nervous System Disorders--A Review of Structure-Activity Relationships. *ChemMedChem*, 10(8), 1326-1338. [\[Link\]](#)
- ResearchGate. (n.d.). Fig. 4 FASN inhibition exacerbates the pro-apoptotic activity of.... Retrieved from [\[Link\]](#)

- Chen, C.-H., et al. (2020). Molecular design, synthesis, and biological evaluation of bisamide derivatives as cyclophilin A inhibitors for HCV treatment. *European Journal of Medicinal Chemistry*, 188, 112023. [\[Link\]](#)
- Sareen, K., et al. (1961). STRUCTURE-ACTIVITY RELATIONSHIP IN CNS-DEPRESSANT QUINAZOL-4-ONES-PART 1 2, 3-DISUBSTITUTED QUINAZOL-4-ONES. *Indian Journal of Physiology and Pharmacology*, 5(4), 182-192. [\[Link\]](#)
- Gan, T. J., et al. (2005). A randomized, double-blind comparison of the NK1 antagonist, aprepitant, versus ondansetron for the prevention of postoperative nausea and vomiting. *Anesthesiology*, 102(5), 904-911. [\[Link\]](#)
- Manconi, M., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course "Preclinical and Early-phase Clinical Pharmacology". *Anticancer Research*, 39(7), 3469-3474. [\[Link\]](#)
- Martin, M. L., et al. (2019). Discovery and Optimization of Novel Piperazines as Potent Inhibitors of Fatty Acid Synthase (FASN). *Journal of Medicinal Chemistry*, 62(17), 7858-7875. [\[Link\]](#)
- Rządowska, M., et al. (2015). Synthesis, Central Nervous System Activity and Structure-Activity Relationships of Novel 1-(1-Alkyl-4-aryl-4,5-dihydro-1H-imidazo)-3-substituted Urea Derivatives. *Molecules*, 20(3), 3862-3885. [\[Link\]](#)
- Ventura, R., et al. (2021). Fatty acid synthase (FASN) inhibition cooperates with BH3 mimetic drugs to overcome resistance to mitochondrial apoptosis in pancreatic cancer. *Cancers*, 13(16), 4153. [\[Link\]](#)
- Shannon, W. M., et al. (1991). Research in Drug Development against Viral Diseases of Military Importance (Biological Testing). Volume 1. Defense Technical Information Center. [\[Link\]](#)
- Alwarawrah, Y., et al. (2018). Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2+ Breast Cancer. *Cell chemical biology*, 25(6), 678-688.e6. [\[Link\]](#)

- Synapse. (2023). Analysis on the Research Progress of Neurokinin 1 Receptor Antagonist. Retrieved from [[Link](#)]
- Wikipedia. (n.d.). NK1 receptor antagonist. Retrieved from [[Link](#)]
- Al-Salahi, R., et al. (2022). Antimicrobial and antiviral evaluation of compounds from *Holoptelea integrifolia*: in silico supported in vitro study. Journal of Infection and Public Health, 15(12), 1435-1443. [[Link](#)]
- Al-Salahi, R., et al. (2016). In vitro and in vivo antileishmanial properties of a 2-n-propylquinoline hydroxypropyl β -cyclodextrin formulation and pharmacokinetics via intravenous route. Biomedicine & Pharmacotherapy, 77, 1-7. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Pharmacological inhibitors of Fatty Acid Synthase (FASN)--catalyzed endogenous fatty acid biogenesis: a new family of anti-cancer agents? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5 H)-one Derivatives with Potential Anticancer, Antioxidant, and 11 β -HSD Inhibitory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. "Synthesis and anticancer activity studies of cycloamine derivatives" by Jianjun Zhang, Massoud Garrossian et al. [digitalcommons.usu.edu]
- 6. Synthesis and anticancer activity studies of cycloamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Clinical Effectiveness of Peramivir in Comparison with Other Neuraminidase Inhibitors in Pediatric Influenza Patients - PMC [pmc.ncbi.nlm.nih.gov]
- 8. A Meta-Analysis Comparing the Efficacy and Safety of Peramivir with Other Neuraminidase Inhibitors for Influenza Treatment [mdpi.com]

- 9. A Meta-Analysis Comparing the Efficacy and Safety of Peramivir with Other Neuraminidase Inhibitors for Influenza Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Clinical effectiveness of peramivir in comparison with other neuraminidase inhibitors in pediatric influenza patients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Comparison of the anti-influenza virus activity of cyclopentane derivatives with oseltamivir and zanamivir in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 13. Analysis on the Research Progress of Neurokinin 1 Receptor Antagonist [synapse.patsnap.com]
- 14. pure.psu.edu [pure.psu.edu]
- 15. NK1 receptor antagonist - Wikipedia [en.wikipedia.org]
- To cite this document: BenchChem. [A Comparative Guide to the Therapeutic Applications of Substituted Cyclopentylamines]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b122073/docs#a-comparative-guide-to-the-therapeutic-applications-of-substituted-cyclopentylamines>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)